Cas no 155289-19-3 (1(2H)-Phthalazinone, 2-(4-bromobutyl)-)

1(2H)-Phthalazinone, 2-(4-bromobutyl)- structure
155289-19-3 structure
Product Name:1(2H)-Phthalazinone, 2-(4-bromobutyl)-
CAS No:155289-19-3
MF:C12H13BrN2O
MW:281.148422002792
CID:2779437
PubChem ID:10085095
Update Time:2025-04-21

1(2H)-Phthalazinone, 2-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

    • DTXSID60435430
    • 155289-19-3
    • 1(2H)-Phthalazinone, 2-(4-bromobutyl)-
    • SCHEMBL8598953
    • Inchi: 1S/C12H13BrN2O/c13-7-3-4-8-15-12(16)11-6-2-1-5-10(11)9-14-15/h1-2,5-6,9H,3-4,7-8H2
    • InChI Key: WGDFNMLNZJEMSJ-UHFFFAOYSA-N
    • SMILES: BrCCCCN1C(C2C=CC=CC=2C=N1)=O

Computed Properties

  • Exact Mass: 280.02113Da
  • Monoisotopic Mass: 280.02113Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.7Ų
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